Cas no 1357945-32-4 (3-(Bromomethyl)isoquinoline hydrobromide)

• Product Name: 3-(Bromomethyl)isoquinoline hydrobromide
• CAS No: 1357945-32-4
• MF: C₁₀H₉Br₂N
• MW: 302.993160963058
• CID: 2855026
• PubChem ID: 71307793
• Update Time: 2025-06-08

3-(Bromomethyl)isoquinoline hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)isoquinoline hydrobromide
• 3-(bromomethyl)isoquinoline;hydrobromide
• 3-(Bromomethyl)isoquinolinehydrobromide
• 1357945-32-4

• Inchi： 1S/C10H8BrN.BrH/c11-6-10-5-8-3-1-2-4-9(8)7-12-10;/h1-5,7H,6H2;1H
• InChI Key： PZJYIMPJBSNXFJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C2C=CC=CC2=CN=1.Br

Computed Properties

• Exact Mass: 302.90813Da
• Monoisotopic Mass: 300.91017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(Bromomethyl)isoquinoline hydrobromide

Recent Advances in the Application of 3-(Bromomethyl)isoquinoline hydrobromide (CAS: 1357945-32-4) in Chemical Biology and Pharmaceutical Research

3-(Bromomethyl)isoquinoline hydrobromide (CAS: 1357945-32-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its isoquinoline core and reactive bromomethyl group, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most notable advancements involves the use of 3-(Bromomethyl)isoquinoline hydrobromide in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of potent inhibitors of the MDM2-p53 interaction, a critical target in cancer therapy. The researchers utilized the bromomethyl group to introduce various pharmacophores, resulting in compounds with enhanced binding affinity and selectivity.

In addition to its role in oncology, this compound has shown promise in the design of central nervous system (CNS) therapeutics. A recent preprint on bioRxiv highlighted its application in the synthesis of novel GABA_A receptor modulators. The study reported that derivatives of 3-(Bromomethyl)isoquinoline hydrobromide exhibited significant anxiolytic and anticonvulsant activities in preclinical models, suggesting potential for the treatment of anxiety disorders and epilepsy.

The compound's reactivity has also been exploited in the development of antimicrobial agents. A 2024 publication in ACS Infectious Diseases described its use in creating quaternary ammonium compounds with broad-spectrum activity against drug-resistant bacterial strains. The bromomethyl group facilitated the introduction of hydrophobic side chains, which were critical for membrane disruption and bacterial cell death.

From a methodological perspective, recent innovations in synthetic chemistry have improved the accessibility of 3-(Bromomethyl)isoquinoline hydrobromide. A team at MIT developed a continuous-flow synthesis approach that significantly reduces production costs and increases yield compared to traditional batch methods. This advancement, published in Organic Process Research & Development, could facilitate larger-scale applications of this valuable intermediate.

Looking forward, the unique properties of 3-(Bromomethyl)isoquinoline hydrobromide position it as a crucial component in the growing field of targeted protein degradation. Several pharmaceutical companies have included derivatives of this compound in their PROTAC (Proteolysis Targeting Chimera) development pipelines, capitalizing on its ability to form stable linkages between target proteins and E3 ubiquitin ligases.

In conclusion, the recent research landscape demonstrates that 3-(Bromomethyl)isoquinoline hydrobromide (CAS: 1357945-32-4) continues to be a valuable tool in medicinal chemistry. Its versatility in diverse therapeutic areas, combined with advances in synthetic methodologies, suggests that this compound will remain relevant in drug discovery efforts for years to come. Researchers are encouraged to explore its potential in emerging areas such as covalent inhibitor design and chemical biology probes.